4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide

• Molecular Formula: C19H18FN3OS
• Molecular Weight: 355.4 g/mol
• IUPAC Name: 4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide
• InChI: InChI=1S/C19H18FN3OS/c1-19(2,3)13-10-8-12(9-11-13)16(24)21-18-23-22-17(25-18)14-6-4-5-7-15(14)20/h4-11H,1-3H3,(H,21,23,24)
• InChI Key: RGMFMZLGPJFGDR-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)C3=CC=CC=C3F

Description

4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the thiadiazole family and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and signaling pathways that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. It has also been shown to have antioxidant and antimicrobial properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide in lab experiments is its potential for use in the treatment of various diseases. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring.

Future Directions

There are several future directions for the research of 4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide. One direction is to study its potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Another direction is to investigate its potential as a drug delivery system for targeted therapy. Additionally, further studies are needed to fully understand the mechanism of action and potential side effects of this compound.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promising results in various fields of scientific research. Its potential applications in the treatment of cancer, neurological disorders, and inflammation make it a promising candidate for further research. However, its potential toxicity requires careful handling and monitoring. Further studies are needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide has been reported using different methods. One of the most common methods involves the reaction of 2-amino-5-fluorobenzothiazole with tert-butyl isocyanate, followed by the reaction with 2-fluorobenzoyl chloride. The resulting product is then treated with thionyl chloride to yield the final product.

Scientific Research Applications

4-tert-butyl-N-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]benzamide has been studied extensively for its potential applications in various fields of scientific research. This compound has shown promising results in the treatment of cancer, neurological disorders, and inflammation. It has also been studied for its antimicrobial and antioxidant properties.